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For Researchers, Scientists, and Drug Development Professionals

Abstract
Monisouron is a selective herbicide belonging to the urea class of chemical compounds. This

guide provides a comprehensive overview of its chemical structure, physicochemical

properties, and mechanism of action. Detailed information on its synthesis and analytical

methodologies is limited in publicly available literature; however, this document compiles the

known data and provides generalized experimental frameworks based on related compounds

and its herbicidal class. The primary mode of action for Monisouron, like other urea-based

herbicides, is the inhibition of Photosystem II (PSII), a critical component of the photosynthetic

electron transport chain in plants. This disruption of photosynthesis ultimately leads to plant

death. This technical paper aims to be a foundational resource for researchers and

professionals involved in the study and development of herbicides and related chemical

entities.

Chemical Structure and Identification
Monisouron is an achiral molecule with the systematic IUPAC name 1-(5-tert-butyl-1,2-oxazol-

3-yl)-3-methylurea. Its chemical structure is characterized by a central urea moiety linked to a

tert-butyl substituted isoxazole ring and a methyl group.
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Identifier Value

IUPAC Name 1-(5-tert-butyl-1,2-oxazol-3-yl)-3-methylurea

CAS Name
N-[5-(1,1-dimethylethyl)-3-isoxazolyl]-N'-

methylurea

CAS Number 55807-46-0[1]

Molecular Formula C9H15N3O2[1]

Molecular Weight 197.23 g/mol [1]

SMILES CC(C)(C)c1cc(NC(=O)NC)no1

Chemical Class Urea Herbicide

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Monisouron are not widely

available. The following table summarizes the known information.

Property Value

Melting Point 187 °C[1]

Solubility

Data not available. As a urea-based compound,

it is expected to have low solubility in water and

higher solubility in organic solvents.

Vapor Pressure Data not available.

pKa Data not available.

Mechanism of Action: Inhibition of Photosystem II
The primary mechanism of action for Monisouron is the inhibition of Photosystem II (PSII) in

the chloroplasts of susceptible plants.[2] This action is characteristic of the urea class of

herbicides.
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Monisouron acts by binding to the D1 protein, a key component of the PSII reaction center.

Specifically, it competes with plastoquinone (PQ), the native electron acceptor, for its binding

site (the QB site) on the D1 protein. This competitive binding blocks the electron flow from the

primary quinone acceptor (QA) to the secondary quinone acceptor (QB).

The interruption of the photosynthetic electron transport chain has several critical

consequences:

Inhibition of ATP and NADPH Synthesis: The blockage of electron flow prevents the

generation of the electrochemical gradient necessary for ATP synthesis and the reduction of

NADP+ to NADPH, both of which are essential for carbon fixation.

Formation of Reactive Oxygen Species (ROS): The stalled electron transport leads to the

formation of highly reactive triplet chlorophyll and singlet oxygen. These ROS cause lipid

peroxidation, membrane damage, and chlorophyll bleaching, leading to cellular damage and

ultimately, plant death.

The following diagram illustrates the signaling pathway of Monisouron's inhibitory action on

Photosystem II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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